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Compound of Interest

Compound Name: 3-Decen-2-one

Cat. No.: B3420352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
Decen-2-one (CAS: 10519-33-2), a compound used in fragrance, flavor, and agricultural

research. Adherence to these procedures is critical to ensure personal safety and

environmental compliance.

I. Understanding the Hazards
3-Decen-2-one is classified with several hazards that necessitate careful handling during

disposal. It is known to cause serious eye irritation and skin irritation.[1][2] It may also be

harmful if inhaled and can be fatal if swallowed and enters the airways.[2] Therefore,

appropriate personal protective equipment (PPE) is mandatory.

II. Quantitative Data Summary
A summary of the key physical, chemical, and toxicological properties of 3-Decen-2-one is

presented below. This data is essential for a comprehensive understanding of the substance

and for conducting a thorough risk assessment prior to handling and disposal.
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Property Value Source(s)

Molecular Formula C10H18O [2]

Molecular Weight 154.25 g/mol [2]

Appearance
Colorless to straw-colored

liquid
[2][3]

Odor
Characteristic, green-fruity,

apple-like
[1][3]

Boiling Point 125 °C [1]

Flash Point 92 °C [3]

Density 0.809-0.813 g/cm³ [2]

Solubility in Water Almost insoluble [2]

Vapor Pressure 5.4 x 10-4 atm·m³/mol [4]

Acute Toxicity (Oral) LD₅₀ in rats: 320 mg/kg [3]

GHS Hazard Statements H304, H315, H319, H332 [1][2]

III. Detailed Disposal Protocol
The disposal of 3-Decen-2-one must be conducted in a manner that minimizes exposure to

personnel and prevents environmental contamination. The following step-by-step protocol

should be followed:

Step 1: Personal Protective Equipment (PPE)

Before handling 3-Decen-2-one waste, all personnel must be equipped with the following PPE:

Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[5]

Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical-impermeable

gloves are also required.[5]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.[5]

Step 2: Waste Collection and Storage

Collect waste 3-Decen-2-one in a dedicated, properly labeled, and sealed container.

Avoid mixing with other waste streams unless compatibility has been confirmed.

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[5]

Step 3: Spill and Leak Management

In the event of a spill or leak, the following emergency procedures should be enacted:

Ensure adequate ventilation and remove all sources of ignition.[5]

Evacuate non-essential personnel to a safe area.[5]

Contain the spill using inert absorbent materials (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Step 4: Final Disposal

Do not dispose of 3-Decen-2-one down the sanitary sewer.

All waste containing 3-Decen-2-one must be disposed of as hazardous chemical waste.

Consult with your institution's Environmental Health & Safety (EHS) department for specific

procedures and to arrange for pickup and disposal by a licensed hazardous waste

contractor.[6]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Decen-2-one.
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Caption: Workflow for the safe disposal of 3-Decen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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